Cas no 91254-93-2 (4-Pyrenol, 6-nitro-)

• Product Name: 4-Pyrenol, 6-nitro-
• CAS No: 91254-93-2
• MF: C₁₆H₉NO₃
• MW: 263.247564077377
• CID: 806393
• PubChem ID: 130252
• Update Time: 2025-04-19

4-Pyrenol, 6-nitro- Chemical and Physical Properties

Names and Identifiers

• 4-Pyrenol, 6-nitro-
• 6-nitropyren-4-ol
• 9-hydroxy-1-nitropyrene
• 6-NITRO-4-PYRENOL
• 91254-93-2
• DTXSID40238461
• S82YWJ9Y5R
• CCRIS 7977
• 1-nitropyrene-9-ol
• 1-Nitropyren-9-ol
• UNII-S82YWJ9Y5R

• Inchi： 1S/C16H9NO3/c18-14-8-12-13(17(19)20)7-6-10-5-4-9-2-1-3-11(14)15(9)16(10)12/h1-8,18H
• InChI Key： CIIOACBBIMHZQA-UHFFFAOYSA-N
• SMILES： OC1C=C2C(=CC=C3C=CC4=CC=CC=1C4=C23)[N+](=O)[O-]

Computed Properties

• Exact Mass: 263.058243
• Monoisotopic Mass: 263.058243
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66
• XLogP3: 4.5

Experimental Properties

• Density: 1.528
• Boiling Point: 509.7°Cat760mmHg
• Flash Point: 218.3°C
• Refractive Index: 1.912